Cas no 923201-49-4 (4-cyano-N-(4-ethyl-1,3-benzothiazol-2-yl)-N-(pyridin-4-yl)methylbenzamide)

• Product Name: 4-cyano-N-(4-ethyl-1,3-benzothiazol-2-yl)-N-(pyridin-4-yl)methylbenzamide
• CAS No: 923201-49-4
• MF: C₂₃H₁₈N₄OS
• MW: 398.480223178864
• CID: 5497337
• PubChem ID: 18587377
• Update Time: 2025-05-24

4-cyano-N-(4-ethyl-1,3-benzothiazol-2-yl)-N-(pyridin-4-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• VU0502143-1
• F2840-0011
• 4-cyano-N-(4-ethyl-1,3-benzothiazol-2-yl)-N-(pyridin-4-ylmethyl)benzamide
• AKOS024471689
• 923201-49-4
• 4-cyano-N-(4-ethylbenzo[d]thiazol-2-yl)-N-(pyridin-4-ylmethyl)benzamide
• 4-cyano-N-(4-ethyl-1,3-benzothiazol-2-yl)-N-[(pyridin-4-yl)methyl]benzamide
• 4-cyano-N-(4-ethyl-1,3-benzothiazol-2-yl)-N-(pyridin-4-yl)methylbenzamide

• Inchi： 1S/C23H18N4OS/c1-2-18-4-3-5-20-21(18)26-23(29-20)27(15-17-10-12-25-13-11-17)22(28)19-8-6-16(14-24)7-9-19/h3-13H,2,15H2,1H3
• InChI Key： YTLBDTHKKMERGX-UHFFFAOYSA-N
• SMILES： S1C2C=CC=C(CC)C=2N=C1N(C(C1C=CC(C#N)=CC=1)=O)CC1C=CN=CC=1

Computed Properties

• Exact Mass: 398.12013238g/mol
• Monoisotopic Mass: 398.12013238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 605
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 98.1Ų

Additional information on 4-cyano-N-(4-ethyl-1,3-benzothiazol-2-yl)-N-(pyridin-4-yl)methylbenzamide

Comprehensive Overview of 4-cyano-N-(4-ethyl-1,3-benzothiazol-2-yl)-N-(pyridin-4-yl)methylbenzamide (CAS No. 923201-49-4)

The compound 4-cyano-N-(4-ethyl-1,3-benzothiazol-2-yl)-N-(pyridin-4-yl)methylbenzamide (CAS No. 923201-49-4) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. With its unique structural features, including a benzothiazole core, a pyridine moiety, and a cyano-substituted benzamide group, this compound exhibits potential applications in drug discovery and development. Researchers are particularly interested in its role as a kinase inhibitor or receptor modulator, which aligns with current trends in targeted therapy and precision medicine.

In recent years, the demand for small-molecule inhibitors and heterocyclic compounds has surged, driven by advancements in cancer research and neurodegenerative disease studies. The 4-cyano-N-(4-ethyl-1,3-benzothiazol-2-yl)-N-(pyridin-4-yl)methylbenzamide stands out due to its potential to interact with key biological pathways. Its benzothiazole component, for instance, is known for its bioactive properties, often found in compounds with anti-inflammatory and antitumor effects. This makes it a subject of interest for researchers exploring novel therapeutic agents.

From a synthetic chemistry perspective, the compound's structure presents intriguing challenges and opportunities. The incorporation of a cyano group enhances its electrophilic character, while the pyridine ring contributes to its hydrogen-bonding capacity. These features are critical for molecular docking studies and structure-activity relationship (SAR) analyses. Given the growing emphasis on computational drug design, this compound is frequently discussed in the context of AI-driven drug discovery and virtual screening platforms.

The pharmacokinetic properties of 4-cyano-N-(4-ethyl-1,3-benzothiazol-2-yl)-N-(pyridin-4-yl)methylbenzamide are another area of active investigation. Its lipophilicity and metabolic stability are key factors determining its suitability as a drug candidate. Researchers are also examining its potential synergistic effects with other bioactive molecules, a topic that resonates with the broader trend of combination therapy in modern medicine.

In the context of green chemistry and sustainable synthesis, efforts are underway to optimize the production of this compound using catalytic methods and eco-friendly solvents. This aligns with the increasing focus on environmentally benign processes in the pharmaceutical industry. Additionally, its potential applications in agricultural chemistry and material science are being explored, further expanding its relevance across multiple disciplines.

For those seeking detailed spectroscopic data or synthetic protocols, 4-cyano-N-(4-ethyl-1,3-benzothiazol-2-yl)-N-(pyridin-4-yl)methylbenzamide is often referenced in peer-reviewed journals and patent literature. Its CAS No. 923201-49-4 serves as a unique identifier, facilitating precise searches in chemical databases and regulatory documents. As the scientific community continues to uncover its full potential, this compound remains a promising candidate for future innovations in life sciences and biotechnology.